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Compound of Interest

Compound Name: 2,3-Difluorobenzonitrile

Cat. No.: B1214704 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling 2,3-Difluorobenzonitrile, including detailed operational and

disposal plans. By offering procedural, step-by-step guidance, we aim to be your preferred

source for laboratory safety and chemical handling information, building deep trust by providing

value beyond the product itself.

Understanding the Hazards
2,3-Difluorobenzonitrile is a versatile compound used in pharmaceutical and agrochemical

synthesis.[1] However, it is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled, and it can cause skin and serious eye irritation, as well as

respiratory irritation.[2][3]

Hazard Identification and Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2][3]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2][3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[2][3]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[2][3]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial when handling 2,3-Difluorobenzonitrile to minimize

exposure.[4] The following provides a step-by-step guide for the correct donning and doffing of

PPE.

Donning PPE: A Step-by-Step Guide
Following the correct sequence for putting on PPE is critical to ensure maximum protection.[5]

Hand Hygiene: Before touching any PPE, thoroughly wash your hands with soap and water

for at least 20 seconds or use an alcohol-based hand sanitizer.[5]

Gown/Lab Coat: Put on a clean, chemical-resistant lab coat or gown. Ensure it is fully

buttoned or tied.[5][6]

Respirator/Mask: If working outside a fume hood or with potential for aerosolization, a

NIOSH-approved respirator is necessary. For lower-level protection, a surgical mask may be

appropriate. Ensure a proper fit and seal.[2][4]
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Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around

the eyes. A face shield should be worn in addition to goggles when there is a risk of

splashes.[4][7][8]

Gloves: Don two pairs of chemical-resistant gloves (e.g., nitrile). The outer glove cuff should

extend over the sleeve of the lab coat.[3][5]

Doffing PPE: A Contamination-Free Removal
The removal of PPE must be done carefully to prevent contamination of your skin and clothing.

Outer Gloves: Remove the outer pair of gloves. Grasp the outside of one glove at the wrist

with your other gloved hand and peel it off, turning it inside out. Hold the removed glove in

your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the

wrist and peel it off over the first glove. Dispose of the gloves in a designated hazardous

waste container.[3]

Gown/Lab Coat: Unfasten the gown or lab coat. Peel it away from your body, touching only

the inside. Turn it inside out as you remove it and place it in the designated container for

contaminated laundry or disposal.[5]

Hand Hygiene: Perform hand hygiene.

Face Shield and Goggles: Remove the face shield and goggles from the back of your head.

Place them in a designated area for decontamination.

Respirator/Mask: Remove the respirator or mask from the back of your head, avoiding

touching the front. Dispose of it in the appropriate waste container.

Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer

gloves.

Final Hand Hygiene: Thoroughly wash your hands with soap and water.

Operational Plan: Safe Handling Procedures
Adherence to strict operational procedures is essential for minimizing the risk of exposure and

ensuring a safe working environment.
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Engineering Controls
Ventilation: Always handle 2,3-Difluorobenzonitrile in a well-ventilated area, preferably

within a certified chemical fume hood.[8]

Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

and have been recently tested.[9]

Standard Operating Procedure
Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Review the Safety Data Sheet (SDS) for 2,3-Difluorobenzonitrile.[3]

Weighing and Transferring:

Perform all weighing and transferring of the solid compound within a chemical fume hood.

Use a disposable weighing boat or paper.

Carefully transfer the material to your reaction vessel using a spatula. Avoid creating dust.

[3]

During the Experiment:

Keep all containers of 2,3-Difluorobenzonitrile tightly closed when not in use.[1]

Clearly label all vessels containing the compound.

Avoid contact with skin and eyes.[10]

After the Experiment:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Follow the disposal plan outlined in Section 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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